Cas no 62390-94-7 (ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate)

Ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate is a versatile pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include an amino group at the 5-position and a methanesulfonyl substituent at the 3-position, enhancing reactivity for further functionalization. The ethyl ester moiety provides solubility and facilitates derivatization, making it a valuable intermediate for heterocyclic chemistry. This compound exhibits stability under standard conditions and is compatible with a range of coupling and condensation reactions. Its well-defined reactivity profile makes it particularly useful for constructing complex molecules in medicinal chemistry and crop protection applications.

ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate structure

62390-94-7 structure

Product Name:ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate

CAS No:62390-94-7

MF:C₇H₁₁N₃O₄S

MW:233.244940042496

MDL:MFCD30530496

CID:446579

PubChem ID:12332871

Update Time:2025-05-22

ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 3-amino-5-(methylsulfonyl)-, ethyl ester
- ethyl 3-amino-5-methylsulfonyl-1H-pyrazole-4-carboxylate
- ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate
- F31410
- AKOS005168427
- EN300-231948
- ethyl 5-amino-3-(methylsulfonyl)-1H-pyrazole-4-carboxylate
- CS-W000650
- 62390-94-7
- Ethyl 3-amino-5-(methanesulfonyl)-1H-pyrazole-4-carboxylate
- AKOS030240518
- ethyl5-amino-3-(methylsulfonyl)-1H-pyrazole-4-carboxylate
- Ethyl 3-amino-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate
- DTXSID00490826
- STK352985
- ETHYL 3-AMINO-5-METHANESULFONYL-1H-PYRAZOLE-4-CARBOXYLATE
- MDL： MFCD30530496
- Inchi： 1S/C7H11N3O4S/c1-3-14-7(11)4-5(8)9-10-6(4)15(2,12)13/h3H2,1-2H3,(H3,8,9,10)
- InChI Key： RGRFQWBMZWTTGH-UHFFFAOYSA-N
- SMILES： S(C)(C1=C(C(=O)OCC)C(N)=NN1)(=O)=O

Computed Properties

Exact Mass: 233.04713
Monoisotopic Mass: 233.04702701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 124Å²

Experimental Properties

PSA: 115.14

ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate Pricemore >>

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abcr	AB482821-100 mg	Ethyl 3-amino-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate	62390-94-7		100MG	€231.60	2022-03-01
abcr	AB482821-250 mg	Ethyl 3-amino-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate	62390-94-7		250MG	€275.80	2022-03-01
abcr	AB482821-500 mg	Ethyl 3-amino-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate	62390-94-7		500MG	€409.30	2022-03-01
abcr	AB482821-1 g	Ethyl 3-amino-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate	62390-94-7		1g	€486.60	2022-03-01
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